Isopropoxycarbonylamino-phenyl-acetic acid

• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: 2-phenyl-2-(propan-2-yloxycarbonylamino)acetic acid
• InChI: InChI=1S/C12H15NO4/c1-8(2)17-12(16)13-10(11(14)15)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,13,16)(H,14,15)
• InChI Key: CUSUMDVSPPALSO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)NC(C1=CC=CC=C1)C(=O)O

Description

Isopropoxycarbonylamino-phenyl-acetic acid is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Amino-phenyl-acetic acid (0.505 g, 2.44 mmol) was dissolved in THF (7 mL) and cooled to 0° C. in an external ice/brine bath. Aqueous sodium hydroxide (12.5M, 0.47 mL, 5.856 mmol) and isopropyl chloroformate (0.23 mL, 2.948 mmol) were added at 0° C. Upon completion of the addition, the solution was removed from the ice bath and allowed to warm to room temperature, and stirred. After 18 hours, the crude reaction mixture was adjusted to pH 1 with 1N HCl and extracted twice with diethyl ether. The combined organic layers were washed with brine, dried with magnesium sulfate and concentrated to give Isopropoxycarbonylamino-phenyl-acetic acid as an off-white solid. LCMS-ESI+: calc'd for C12H15NO4: 237.10 (M+); Found: 238.05 (M+H+).